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Compound of Interest

Compound Name: Cresomyecin

Cat. No.: B15559119

An In-depth Technical Guide to the Chemical Structure and Activity of Cresomycin

Introduction

Cresomycin is a novel, fully synthetic antibiotic demonstrating potent activity against a wide
spectrum of multidrug-resistant (MDR) Gram-positive and Gram-negative bacteria.[1][2][3]
Developed by researchers at Harvard University and the University of Illinois at Chicago, it
belongs to the bridged macrobicyclic oxepanoprolinamide class of antibiotics, which shares
similarities with lincosamides.[1][4][5] Its unique, preorganized three-dimensional structure
allows for high-affinity binding to the bacterial ribosome, enabling it to overcome common
resistance mechanisms that render many existing antibiotics ineffective.[3][4][6] This document
provides a comprehensive technical overview of Cresomycin's chemical structure, mechanism
of action, quantitative efficacy, and the experimental methodologies used in its characterization.

Chemical Structure and Properties

Cresomycin was rationally designed and synthesized to maintain a rigid conformation that is
"preorganized" for binding to its ribosomal target.[3][6] This design minimizes the entropic
penalty of binding, leading to enhanced potency. The molecule was synthesized based on the
structure of iboxamycin, another antibiotic, with the addition of a 10-membered ring to create its
distinctive bridged macrobicyclic architecture.[1]

Chemical Identifiers and Properties
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Identifier/Property Value

(4S,5aS,8S,8aR)-4-Isobutyl-N-

[(1R,7R,8R,9R,10R,11S,12R,Z)-10,11,12-
IUPAC Name trihydroxy-7-methyl-13-oxa-2-

thiabicyclo[7.3.1]tridec-5-en-8-ylJoctahydro-2H-

oxepino[2,3-c]pyrrol-8-carboxamide[1]

Molecular Formula C25H42N206S[7]
Molar Mass 498.68 g-mol~1[1]
CAS Number 2999743-53-0[1]
PubChem CID 169247206[7]

CC(C)C[C@@H]1CCO[C@@H]2--INVALID-
SMILES LINK--C=C/CCS[C@H]40[C@H]3--INVALID-
LINK----INVALID-LINK--[C@H]40">C@HC1[1]

InChl Key GMONVEGLHZWYNO-JBYNEVPESA-N[1]

Mechanism of Action: Overcoming Ribosomal
Resistance

Like lincosamides and other ribosome-targeting antibiotics, Cresomycin's primary mechanism
of action is the inhibition of bacterial protein synthesis.[8][9] It binds to the peptidyl transferase
center (PTC) on the 50S subunit of the bacterial ribosome.[1]

A prevalent mechanism of bacterial resistance to such antibiotics involves the expression of
ribosomal RNA methyltransferase enzymes, such as Cfr (chloramphenicol-florfenicol
resistance) and Erm (erythromycin-resistance ribosomal RNA methylase).[3][4] These enzymes
methylate specific nucleotides in the ribosome, which sterically blocks the antibiotic's binding
site and reduces its efficacy.[4][6]

Cresomycin's rigid, preorganized structure allows it to bind with high affinity to both wild-type
and methylated ribosomes.[3] Structural studies have shown that the antibiotic and the
modified ribosome can make concessive adjustments, permitting Cresomycin to maintain its
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grip where other drugs fail.[3] This robust binding effectively circumvents this critical resistance
mechanism.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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